Cas no 2228610-95-3 (5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid)

• Product Name: 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid
• CAS No: 2228610-95-3
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 6221085
• PubChem ID: 165973036
• Update Time: 2025-08-02

5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid
• EN300-1790328
• 2228610-95-3

• Inchi： 1S/C11H18O5/c1-15-11(14)7-9(6-10(12)13)8-2-4-16-5-3-8/h8-9H,2-7H2,1H3,(H,12,13)
• InChI Key： PJKGWXAHWJPZSS-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(CC(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 230.11542367g/mol
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.8Ų

Additional information on 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid

Introduction to 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid (CAS No. 2228610-95-3)

5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid, with the CAS number 2228610-95-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxoacids and is characterized by its unique structural features, including a methoxy group, a tetrahydro-2H-pyran ring, and a carboxylic acid moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid can be represented as follows: C₁₁H₁₈O₅. The presence of the methoxy group and the tetrahydro-2H-pyran ring imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other biomedical applications.

Recent studies have explored the biological activities of 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid has also shown potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in Free Radical Biology and Medicine demonstrated that this compound effectively scavenges free radicals and reduces oxidative damage in cellular models. This dual action—anti-inflammatory and antioxidant—positions it as a versatile therapeutic agent with broad applications.

The pharmacokinetic properties of 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid have also been investigated. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that it can be effectively delivered to target tissues and organs, making it suitable for further development as a drug candidate. However, more detailed studies are needed to fully understand its pharmacokinetics and to optimize its formulation for clinical use.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid. While preclinical studies have shown promising results, clinical trials will provide critical data on its performance in human subjects. Several phase I trials are currently underway to assess the safety and tolerability of this compound in healthy volunteers. These trials will help determine appropriate dosing regimens and identify any potential side effects.

The potential therapeutic applications of 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid extend beyond inflammation and oxidative stress. Researchers are also exploring its role in cancer therapy. A study published in Cancer Research found that this compound exhibits antiproliferative effects on various cancer cell lines by inducing apoptosis and inhibiting cell cycle progression. This makes it a potential candidate for combination therapy with existing anticancer drugs.

In conclusion, 5-methoxy-3-(oxan-4-yl)-5-oxopentanoic acid (CAS No. 2228610-95-3) is a promising compound with diverse biological activities. Its anti-inflammatory, antioxidant, and antiproliferative properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.